Cas no 1270045-39-0 ((2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• CAS No: 1270045-39-0
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6309306
• PubChem ID: 130739401
• Update Time: 2025-10-28

(2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• 1270045-39-0
• (S)-2-Amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol
• EN300-1897249

• Inchi： 1S/C9H12BrNO2/c1-13-8-4-2-3-6(10)9(8)7(11)5-12/h2-4,7,12H,5,11H2,1H3/t7-/m1/s1
• InChI Key： CZEVQFURMFATFJ-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H](CO)N)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol

Compound CAS No. 1270045-39-0: (2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol

The compound with CAS number 1270045-39-0, known as (2S)-2-amino-2-(2-bromo-6-methoxyphenyl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its chiral center at the second carbon atom, which imparts a specific stereochemistry crucial for its biological activity. The molecule consists of an amino group, a hydroxyl group, and a substituted phenyl ring with bromine and methoxy substituents, making it a versatile scaffold for various chemical modifications and biological interactions.

Recent studies have highlighted the potential of (2S)-amino-(bromo-methoxyphenyl)ethanol derivatives in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The presence of the bromine atom at the 2-position of the phenyl ring introduces electronic effects that can enhance binding affinity to specific protein targets. Additionally, the methoxy group at the 6-position contributes to both solubility and bioavailability, making this compound a promising candidate for further preclinical testing.

One of the most notable advancements in research involving this compound is its role in targetingneurodegenerative diseases. Scientists have explored its ability to inhibit enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Preclinical data suggest that (2S)-amino-(bromo-methoxyphenyl)ethanol exhibits potent inhibitory activity against these enzymes, potentially offering a new avenue for treating cognitive disorders.

In terms of synthesis, researchers have developed efficient methods to construct this compound using asymmetric catalysis. The use of chiral catalysts has enabled the selective formation of the (S)-enantiomer, which is critical for achieving the desired pharmacological properties. This approach not only enhances yield but also minimizes environmental impact, aligning with green chemistry principles.

Moreover, computational studies have provided deeper insights into the molecular interactions of (2S)-amino-(bromo-methoxyphenyl)ethanol with target proteins. Molecular docking simulations reveal that the amino group plays a pivotal role in hydrogen bonding, while the phenyl ring's substituents contribute to hydrophobic interactions. These findings underscore the importance of stereochemistry in determining biological activity.

Another area of active research involves exploring this compound's potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating signaling pathways such as MAPK/ERK and PI3K/AKT. The bromine substituent has been identified as a key factor in enhancing cytotoxicity without significantly affecting normal cells, suggesting a favorable therapeutic index.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of (2S)-amino-(bromo-methoxyphenyl)ethanol into clinical candidates. Ongoing trials are focusing on optimizing its pharmacokinetic profile to improve oral bioavailability and reduce off-target effects.